Cas no 1187165-89-4 (2-(4-Hexylbenzoyl)-3-methylpyridine)

• Product Name: 2-(4-Hexylbenzoyl)-3-methylpyridine
• CAS No: 1187165-89-4
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 4684490
• Update Time: 2025-05-21

2-(4-Hexylbenzoyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hexylbenzoyl)-3-methylpyridine
• (4-Hexylphenyl)(3-methylpyridin-2-yl)methanone

• Inchi： 1S/C19H23NO/c1-3-4-5-6-9-16-10-12-17(13-11-16)19(21)18-15(2)8-7-14-20-18/h7-8,10-14H,3-6,9H2,1-2H3
• InChI Key： CLSFYGGTCDBCEJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=CC=CN=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 307
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Hexylbenzoyl)-3-methylpyridine

Recent Advances in the Study of 2-(4-Hexylbenzoyl)-3-methylpyridine (CAS: 1187165-89-4)

In recent years, the compound 2-(4-Hexylbenzoyl)-3-methylpyridine (CAS: 1187165-89-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The hexylbenzoyl moiety, combined with the methylpyridine group, imparts distinct physicochemical properties that make it a valuable candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of interest is the role of 2-(4-Hexylbenzoyl)-3-methylpyridine in modulating specific biological pathways. Preliminary research indicates that this compound exhibits notable activity against certain enzyme targets, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer progression. The study utilized in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity.

Another significant advancement is the development of improved synthetic routes for 2-(4-Hexylbenzoyl)-3-methylpyridine. Traditional methods often involved multi-step reactions with low yields and poor scalability. However, recent innovations in catalytic processes have enabled more efficient and sustainable production. A 2024 report in Organic Process Research & Development highlighted a novel palladium-catalyzed coupling reaction that achieved a 75% yield, significantly reducing production costs and environmental impact. This breakthrough is expected to facilitate larger-scale production for preclinical and clinical studies.

In addition to its therapeutic potential, 2-(4-Hexylbenzoyl)-3-methylpyridine has also been investigated for its applications in drug delivery systems. Its amphiphilic nature allows it to form stable micelles, which can encapsulate hydrophobic drugs and enhance their bioavailability. A recent study in the International Journal of Pharmaceutics explored the use of this compound as a carrier for anticancer agents, demonstrating improved tumor targeting and reduced systemic toxicity in animal models. These findings underscore its versatility and potential for multifunctional use in pharmaceutical formulations.

Despite these promising developments, challenges remain in the clinical translation of 2-(4-Hexylbenzoyl)-3-methylpyridine. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to identify derivatives with enhanced efficacy and safety profiles. Collaborative efforts between academia and industry are also underway to accelerate the compound's transition from bench to bedside.

In conclusion, 2-(4-Hexylbenzoyl)-3-methylpyridine (CAS: 1187165-89-4) represents a compelling area of research in chemical biology and drug development. Its unique structural attributes, combined with its diverse biological activities, make it a promising candidate for therapeutic and delivery applications. Continued research and innovation will be crucial to unlocking its full potential and addressing the remaining challenges in its development.